N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide

• Molecular Formula: C17H14Cl2F3N3O3S
• Molecular Weight: 468.3 g/mol
• IUPAC Name: 2-(3,5-dichloro-N-methylsulfonylanilino)-N-[(E)-[2-(trifluoromethyl)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C17H14Cl2F3N3O3S/c1-29(27,28)25(14-7-12(18)6-13(19)8-14)10-16(26)24-23-9-11-4-2-3-5-15(11)17(20,21)22/h2-9H,10H2,1H3,(H,24,26)/b23-9+
• InChI Key: XVOGIYVHGAHQMP-NUGSKGIGSA-N
• Isomeric SMILES: CS(=O)(=O)N(CC(=O)N/N=C/C1=CC=CC=C1C(F)(F)F)C2=CC(=CC(=C2)Cl)Cl
• SMILES: CS(=O)(=O)N(CC(=O)NN=CC1=CC=CC=C1C(F)(F)F)C2=CC(=CC(=C2)Cl)Cl

Description

N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide, also known as DCTFM, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide is not fully understood. However, it has been suggested that N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide may exert its antitumor activity by inhibiting the PI3K/Akt/mTOR signaling pathway. This pathway is involved in the regulation of cell growth, proliferation, and survival. In addition, N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide has been reported to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide has been shown to have a low toxicity profile in vitro and in vivo. It has been reported to exhibit selective cytotoxicity towards cancer cells while sparing normal cells. In addition, N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide has been shown to inhibit the growth of fungal pathogens such as Candida albicans.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide in lab experiments is its potential therapeutic properties. It has been shown to exhibit antitumor, anti-inflammatory, and antifungal activities. In addition, N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide has a low toxicity profile and exhibits selective cytotoxicity towards cancer cells. However, one of the limitations of using N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide in lab experiments is its relatively low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

For the study of N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide involves the reaction of 3,5-dichloroaniline with trifluoromethylbenzaldehyde and hydrazine hydrate in the presence of acetic acid. The resulting product is then reacted with methanesulfonyl chloride to obtain N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide. This synthesis method has been reported to yield a high purity product with good yield.

Scientific Research Applications

N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide has been studied for its potential therapeutic properties in various scientific research studies. It has been reported to exhibit antitumor, anti-inflammatory, and antifungal activities. In addition, N-(3,5-dichlorophenyl)-N-(2-oxo-2-{2-[2-(trifluoromethyl)benzylidene]hydrazino}ethyl)methanesulfonamide has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo.